Cas no 1804632-84-5 (2-(Bromomethyl)-4-(difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine
• CAS No: 1804632-84-5
• MF: C₈H₅BrF₅NO₂
• MW: 322.026818990707
• CID: 4833978
• Update Time: 2025-08-05

2-(Bromomethyl)-4-(difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5BrF5NO2/c9-2-4-6(17-8(12,13)14)3(7(10)11)1-5(16)15-4/h1,7H,2H2,(H,15,16)
• InChI Key： NPXNGRLNKBPPCX-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C(F)F)=CC(N1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 388
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine

Comprehensive Analysis of 2-(Bromomethyl)-4-(difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine (CAS No. 1804632-84-5)

2-(Bromomethyl)-4-(difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine (CAS No. 1804632-84-5) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromomethyl moiety, difluoromethyl and trifluoromethoxy substituents, and a hydroxy group, making it a versatile intermediate for synthetic applications. Its molecular structure and reactivity profile align with current trends in drug discovery, particularly in the development of fluorinated compounds, which are increasingly sought after due to their enhanced metabolic stability and bioavailability.

The growing interest in fluorinated pyridines and halogenated heterocycles has positioned this compound as a valuable building block in medicinal chemistry. Researchers are actively exploring its potential in the synthesis of novel kinase inhibitors and antiviral agents, addressing pressing healthcare challenges such as emerging viral infections and resistant bacterial strains. The presence of both difluoromethyl and trifluoromethoxy groups is particularly noteworthy, as these motifs are frequently incorporated into modern pharmaceuticals to optimize lipophilicity and target binding affinity.

From a synthetic chemistry perspective, the bromomethyl group in 2-(Bromomethyl)-4-(difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine offers excellent reactivity for further functionalization through nucleophilic substitution or cross-coupling reactions. This characteristic makes the compound a pivotal intermediate in the construction of complex molecular architectures. Recent publications have highlighted its utility in Suzuki-Miyaura couplings and Buchwald-Hartwig aminations, which are cornerstone reactions in contemporary organic synthesis.

Environmental and regulatory considerations are also shaping the discourse around this compound. With increasing focus on green chemistry principles, researchers are investigating more sustainable methods for introducing fluorinated groups into molecular frameworks. The compound's potential applications in crop protection chemicals have sparked discussions about balancing efficacy with environmental impact, a topic frequently searched in academic and industrial circles.

Analytical characterization of 2-(Bromomethyl)-4-(difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the fluorinated moieties), mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, which is crucial for its application in sensitive pharmaceutical syntheses. The compound's stability profile and storage conditions are frequently queried topics among laboratory professionals working with halogenated compounds.

In the context of intellectual property landscape, 1804632-84-5 appears in several patent applications related to heterocyclic chemistry and fluorine-containing pharmaceuticals. This reflects the compound's commercial potential and the competitive nature of research in this domain. Current market trends show growing demand for such specialized intermediates, particularly from contract research organizations and academic institutions engaged in drug discovery programs.

The future research directions for this compound likely involve exploring its structure-activity relationships in various biological contexts and developing more efficient synthetic routes. As computational chemistry and AI-assisted drug design gain traction, compounds like 2-(Bromomethyl)-4-(difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine may see increased utilization in virtual screening and molecular modeling studies, addressing another hot topic in contemporary chemical research.